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Compound of Interest

Compound Name: Ammonium rhodanilate

Cat. No.: B076560 Get Quote

Note on the Requested Reagent: Initial searches for established protocols on the quantitative

analysis of peptides using "Ammonium rhodanilate" did not yield specific and validated

methods. This reagent does not appear to be commonly used for peptide quantification in the

scientific literature. Therefore, this document provides a detailed application note and protocol

for the widely accepted and highly sensitive Bicinchoninic Acid (BCA) Assay, a standard

colorimetric method suitable for the target audience.

Application Note: Quantitative Analysis of Peptides
using the Bicinchoninic Acid (BCA) Assay
The Bicinchoninic Acid (BCA) assay is a highly sensitive, colorimetric method for the

quantification of total protein and peptides in a solution. This assay is particularly advantageous

for researchers, scientists, and drug development professionals due to its compatibility with a

wide range of detergents and buffer salts, substances often present in peptide and protein

samples.

Principle of the Assay

The BCA assay is based on a two-step reaction. First, under alkaline conditions, the peptide

bonds in the sample reduce cupric ions (Cu²⁺) to cuprous ions (Cu¹⁺). The amount of Cu¹⁺

produced is directly proportional to the number of peptide bonds present in the solution. In the

second step, two molecules of bicinchoninic acid (BCA) chelate with one cuprous ion, forming a

purple-colored complex that exhibits strong absorbance at 562 nm.[1][2] The intensity of the
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color is proportional to the peptide concentration and can be measured using a

spectrophotometer or a microplate reader.[2]

Start

Prepare BCA
Working Reagent (50:1 A:B)

Prepare Peptide Standards
(Serial Dilution)

Prepare Unknown
Peptide Samples

Add 200 µL of BCA
Working Reagent to all Wells

Pipette 25 µL of Standards,
Samples, and Blank into

Microplate Wells

Mix on Plate Shaker
(30 seconds)

Incubate at 37°C
for 30 minutes

Cool to Room
Temperature

Measure Absorbance
at 562 nm

Analyze Data

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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